Cas no 90794-17-5 ((+/-)-1,1,1-Trifluoro-2-phenylbutane)

• Product Name: (+/-)-1,1,1-Trifluoro-2-phenylbutane
• CAS No: 90794-17-5
• MF: C₁₀H₁₁F₃
• MW: 188.189553499222
• CID: 3161139
• PubChem ID: 45790568
• Update Time: 2025-08-03

(+/-)-1,1,1-Trifluoro-2-phenylbutane Chemical and Physical Properties

Names and Identifiers

• (1,1,1-Trifluorobut-2-yl)benzene
• (+/-)-1,1,1-Trifluoro-2-phenylbutane
• 90794-17-5
• SCHEMBL5700800
• DTXSID901296447
• MFCD11226622
• KZMVVDRHYXFXMR-UHFFFAOYSA-N
• (1,1,1-trifluorobutan-2-yl)benzene
• 1,1,1-trifluorobutan-2-ylbenzene
• [1-(Trifluoromethyl)propyl]benzene
• AKOS005255918
• (1-(Trifluoromethyl)propyl)benzene

• Inchi： 1S/C10H11F3/c1-2-9(10(11,12)13)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3
• InChI Key： KZMVVDRHYXFXMR-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)CC)(F)F

Computed Properties

• Exact Mass: 188.08128484Da
• Monoisotopic Mass: 188.08128484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (+/-)-1,1,1-Trifluoro-2-phenylbutane

Comprehensive Guide to (1,1,1-Trifluorobut-2-yl)benzene (CAS No. 90794-17-5): Properties, Applications, and Market Insights

(1,1,1-Trifluorobut-2-yl)benzene (CAS No. 90794-17-5) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, also known as 1-phenyl-3,3,3-trifluoropropane, belongs to the family of fluorinated organic compounds, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The increasing demand for high-performance fluorinated chemicals in industries such as electronics, coatings, and specialty chemicals has driven research and development efforts around this compound.

The molecular structure of (1,1,1-Trifluorobut-2-yl)benzene features a benzene ring attached to a trifluoromethylated butyl chain, which imparts exceptional thermal stability and chemical resistance. These properties make it an ideal candidate for applications requiring durability under harsh conditions. Researchers have explored its potential as a building block in organic synthesis, particularly in the development of novel pharmaceutical intermediates and liquid crystal materials. The compound's ability to modify electronic properties has also made it valuable in optoelectronic applications.

In the pharmaceutical industry, (1,1,1-Trifluorobut-2-yl)benzene has shown promise as a key intermediate in the synthesis of bioactive molecules. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound particularly valuable in medicinal chemistry. Recent studies have investigated its use in developing treatments for central nervous system disorders and inflammatory diseases, aligning with current healthcare trends focusing on neurological and autoimmune conditions.

The agrochemical sector has also benefited from the unique properties of CAS 90794-17-5. Fluorinated compounds like this one are increasingly used in the development of next-generation pesticides and herbicides, offering improved efficacy and environmental profiles compared to traditional formulations. This application aligns with the growing global demand for sustainable agriculture solutions that minimize ecological impact while maintaining crop protection effectiveness.

From a materials science perspective, (1,1,1-Trifluorobut-2-yl)benzene has demonstrated potential in creating advanced polymeric materials with enhanced performance characteristics. Its incorporation into polymer chains can improve weather resistance, chemical inertness, and thermal stability - properties highly sought after in industries ranging from aerospace to renewable energy. The compound's compatibility with various high-performance polymers makes it a valuable component in developing materials for extreme environments.

The market for fluorinated aromatic compounds like (1,1,1-Trifluorobut-2-yl)benzene has seen steady growth, driven by increasing applications in electronic materials and specialty chemicals. Industry analysts project continued expansion as new uses emerge in energy storage systems and advanced coatings. The compound's role in lithium-ion battery electrolytes and fuel cell components has become particularly relevant with the global shift toward clean energy technologies.

Manufacturing processes for CAS 90794-17-5 have evolved to meet growing demand while addressing environmental concerns. Modern synthesis routes emphasize atom economy and green chemistry principles, reducing waste and energy consumption. These advancements align with the chemical industry's broader sustainability goals and respond to increasing regulatory pressures for environmentally friendly production methods.

Quality control and analytical characterization of (1,1,1-Trifluorobut-2-yl)benzene present unique challenges due to its structural complexity. Advanced techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are typically employed to ensure purity and verify structural integrity. These analytical methods are crucial for applications requiring high-purity materials, particularly in pharmaceutical manufacturing and electronic-grade chemicals.

Storage and handling recommendations for 90794-17-5 follow standard protocols for fluorinated aromatic compounds. Proper containment in chemically resistant containers under inert atmospheres helps maintain stability and prevent degradation. While not classified as hazardous under normal conditions, appropriate laboratory safety measures should always be observed when working with this chemical, including the use of personal protective equipment (PPE) and adequate ventilation.

Future research directions for (1,1,1-Trifluorobut-2-yl)benzene are likely to focus on expanding its applications in emerging technologies. Areas of particular interest include its potential use in organic electronics, photovoltaic materials, and as a precursor for metal-organic frameworks (MOFs). The compound's versatility and the growing importance of fluorinated materials in high-tech applications suggest it will remain an important subject of scientific investigation and industrial development for years to come.